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Compound of Interest

Compound Name: 4-Hydroxybenzyl cyanide

Cat. No.: B020548 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for the use of 4-Hydroxybenzyl cyanide, ensuring the protection of

personnel and the integrity of your research.

Chemical Profile and Hazards

4-Hydroxybenzyl cyanide is a solid, appearing as a white to yellow or orange powder or

crystal.[1][2] It is classified as harmful if swallowed, in contact with skin, or if inhaled.[1][2][3] It

can cause skin and serious eye irritation.[1][2] Due to its cyanide component, it poses a

significant health risk, potentially leading to cyanosis and cardiac disturbances upon exposure.

[4]
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Physical and Chemical Properties

CAS Number 14191-95-8

Molecular Formula C8H7NO

Molecular Weight 133.15 g/mol [3][5]

Appearance White to yellow or orange powder/crystal[1][2]

Melting Point 68-74 °C[2]

Boiling Point 150 °C at 1 mmHg[1][2]

Solubility Soluble in Methanol[1][2]

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is critical when handling 4-Hydroxybenzyl
cyanide. The following table outlines the minimum required PPE.

PPE Component Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.[1][4]

Protects against dust particles

and splashes.

Hand Protection
Impervious chemical-resistant

gloves (e.g., nitrile rubber).[4]

Prevents skin contact and

absorption.

Body Protection
A lab coat or chemical-

resistant apron.[4]

Protects against contamination

of personal clothing.

Respiratory Protection

A NIOSH-approved respirator

with an appropriate cartridge

for organic vapors and

particulates.[4]

Prevents inhalation of harmful

dust. All work should be

conducted in a certified

chemical fume hood.[4]

Operational Plan: From Receipt to Disposal

A clear, step-by-step operational plan is essential for minimizing risk.
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1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, well-ventilated area away from incompatible materials such as strong

oxidizing agents, strong acids, and strong bases.[4][6]

Keep the container tightly closed.[4]

Recommended storage temperature for the powder is -20°C for long-term stability.[5]

2. Handling and Use:

All handling of 4-Hydroxybenzyl cyanide must be performed within a certified chemical

fume hood.[4]

Before use, ensure all necessary PPE is donned correctly.

Avoid the formation of dust and aerosols.[5][7]

Use appropriate tools for weighing and transferring the solid material to prevent dispersal.

Wash hands thoroughly after handling, even if gloves were worn.[4]

3. Disposal Plan:

All waste materials, including empty containers, contaminated PPE, and residual chemical,

must be treated as hazardous waste.

Dispose of contents and container in accordance with all local, state, and federal regulations.

[5]

You may be able to dissolve or mix the material with a combustible solvent and burn it in a

chemical incinerator equipped with an afterburner and scrubber system.

Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency.
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Emergency Scenario Action Plan

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[4]

Skin Contact

Immediately flush the skin with plenty of water

for at least 15 minutes while removing

contaminated clothing and shoes. Seek

immediate medical attention.[4]

Inhalation

Move the victim to fresh air immediately. If

breathing is difficult, give oxygen. If not

breathing, give artificial respiration (do not use

mouth-to-mouth). Seek immediate medical

attention.[4][5]

Ingestion

Do NOT induce vomiting. If the victim is

conscious and alert, give 2-4 cupfuls of milk or

water. Seek immediate medical attention.[4][5]

Spill

Evacuate the area. Wear appropriate PPE. For

small spills, sweep up the solid material, taking

care not to create dust, and place it in a

suitable, closed container for disposal.[4][7]

Important Note: Always have a cyanide antidote kit available when working with cyanide

compounds and ensure personnel are trained in its use.[4]

Experimental Workflow for Safe Handling

The following diagram illustrates the logical flow for safely handling 4-Hydroxybenzyl cyanide
in a laboratory setting.
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Preparation Phase

Handling Phase

Cleanup & Disposal Phase Emergency Protocol

Review Safety Data Sheet (SDS)

Ensure Fume Hood is Certified

Don Personal Protective Equipment (PPE)

Weigh and Transfer in Fume Hood

Proceed with caution

Perform Experiment

Spill or Exposure OccursDecontaminate Work Area

Segregate Hazardous Waste

Dispose of Waste via Certified Vendor

Follow Emergency Procedures

Seek Immediate Medical Attention
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Caption: Workflow for the safe handling of 4-Hydroxybenzyl cyanide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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